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Compound of Interest

Compound Name: Piracetam-d8

Cat. No.: B589048

Piracetam-d8: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Piracetam-d8, the
deuterated analog of the nootropic agent Piracetam. This document details its chemical
structure, physicochemical properties, and relevant analytical methodologies, making it an
essential resource for professionals in pharmaceutical research and development.

Introduction to Piracetam-d8

Piracetam-d8 is the deuterium-labeled version of Piracetam, a cyclic derivative of the
neurotransmitter gamma-aminobutyric acid (GABA)[1]. While Piracetam itself is known for its
cognitive-enhancing effects, Piracetam-d8 is primarily utilized as an internal standard in
pharmacokinetic and metabolic studies of Piracetam. The substitution of hydrogen with
deuterium atoms provides a distinct mass signature for mass spectrometry-based detection,
allowing for precise quantification of the non-deuterated drug in biological matrices.

Chemical Structure and Properties

The chemical structure of Piracetam-d8 is identical to that of Piracetam, with the exception of
eight hydrogen atoms being replaced by deuterium.
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IUPAC Name: 2,2-dideuterio-2-(2,2,3,3,4,4-hexadeuterio-5-oxopyrrolidin-1-yl)acetamide[2][3]

The deuterium atoms are located on the pyrrolidone ring and the adjacent acetamide side
chain, as depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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